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Compound of Interest

Compound Name: 3-Octyn-2-one

CAS No.: 1119-58-0

Cat. No.: B15837982

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical characterization,

synthesis, and potential biological relevance of 3-Octyn-2-one. All quantitative data is

presented in structured tables, and detailed experimental protocols are provided. Visualizations

of the synthetic workflow and a hypothetical biological signaling pathway are included to

facilitate understanding.

Core Chemical and Physical Properties
3-Octyn-2-one, also known as oct-3-yn-2-one, is an organic compound with the chemical

formula C₈H₁₂O.[1] It belongs to the class of α,β-acetylenic ketones, characterized by a ketone

functional group conjugated with a carbon-carbon triple bond.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15837982#bc-rfq
https://www.benchchem.com/product/b15837982/docs?utm_src=pdf-body#in-depth-technical-guide-3-octyn-2-one-cas-1119-58-0
https://www.benchchem.com/product/b15837982/docs?utm_src=pdf-body#in-depth-technical-guide-3-octyn-2-one-cas-1119-58-0
https://pubchem.ncbi.nlm.nih.gov/compound/3-Octyn-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15837982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₂O [1]

Molecular Weight 124.18 g/mol [1]

CAS Number 1119-58-0 [1]

IUPAC Name oct-3-yn-2-one [1]

Synonyms
Butyl(acetyl)acetylene,

Acetylbutylacetylene
[2]

Appearance
Not explicitly stated, likely a

liquid

Boiling Point Not experimentally determined

Melting Point Not experimentally determined

Density Not experimentally determined

Solubility
Insoluble in water; soluble in

alcohol
[3]

Spectroscopic Characterization
Detailed spectroscopic analysis is crucial for the unambiguous identification and

characterization of 3-Octyn-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR

(Predicted)

Chemical Shift

(ppm)
Multiplicity Integration Assignment

~2.3 s 3H H-1 (CH₃-C=O)

~2.2 t 2H H-5 (CH₂-C≡)

~1.5 sextet 2H H-6

~1.4 sextet 2H H-7

~0.9 t 3H H-8
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¹³C NMR (Predicted) Chemical Shift (ppm) Assignment

~185 C-2 (C=O)

~95 C-4 (C≡C)

~80 C-3 (C≡C)

~30 C-1 (CH₃-C=O)

~28 C-5

~22 C-6

~20 C-7

~13 C-8

Infrared (IR) Spectroscopy
Vibrational Mode

Expected Wavenumber

(cm⁻¹)
Intensity

C=O stretch (conjugated

ketone)
~1680-1665 Strong

C≡C stretch (internal alkyne) ~2260-2190 Medium to Weak

C-H stretch (sp³) ~2960-2850 Medium to Strong

Mass Spectrometry (MS)
The electron ionization mass spectrum of 3-Octyn-2-one is expected to show a molecular ion

peak (M⁺) at m/z = 124. Key fragmentation patterns would likely involve:

Loss of a methyl group (-CH₃): Resulting in a fragment at m/z = 109.

Loss of an acetyl group (-COCH₃): Leading to a fragment at m/z = 81.

Cleavage of the butyl group: Generating various smaller fragments.

Experimental Protocols
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Synthesis of 3-Octyn-2-one
A plausible method for the synthesis of 3-Octyn-2-one is the Sonogashira coupling of 1-

hexyne with acetyl chloride.[4][5] This reaction is typically catalyzed by a palladium complex

and a copper(I) co-catalyst in the presence of a base.

Materials:

1-Hexyne

Acetyl chloride

Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

Copper(I) iodide (CuI)

Triethylamine (TEA)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Diethyl ether

Anhydrous magnesium sulfate

Argon or Nitrogen gas

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux

condenser, and a dropping funnel, add bis(triphenylphosphine)palladium(II) dichloride (0.02

eq) and copper(I) iodide (0.04 eq) under an inert atmosphere (argon or nitrogen).

Add anhydrous THF, followed by triethylamine (2.5 eq) and 1-hexyne (1.0 eq).

Cool the reaction mixture to 0 °C in an ice bath.

Add acetyl chloride (1.1 eq) dropwise via the dropping funnel over 30 minutes.
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After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature. Stir for 12-24 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium

chloride solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure 3-Octyn-2-one.

Visualization of the Synthetic Workflow:

1-Hexyne +
Acetyl Chloride

Sonogashira Coupling
(0°C to RT)

PdCl₂(PPh₃)₂,
CuI, TEA, THF

Quenching (NH₄Cl),
Extraction (Ether) Column Chromatography 3-Octyn-2-one

Click to download full resolution via product page

Synthetic workflow for 3-Octyn-2-one.

Biological Activity Assay: Cytotoxicity Evaluation (MTT
Assay)
Given the presence of an α,β-unsaturated carbonyl system, a common structural motif in

compounds with cytotoxic activity, a standard MTT assay can be used to evaluate the potential

of 3-Octyn-2-one to inhibit cell proliferation.[6]
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Materials:

Human cancer cell line (e.g., HeLa, MCF-7)

Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1%

Penicillin-Streptomycin

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

3-Octyn-2-one

Procedure:

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for

24 hours at 37°C in a humidified 5% CO₂ atmosphere.

Prepare a stock solution of 3-Octyn-2-one in DMSO and make serial dilutions in the cell

culture medium.

Remove the old medium from the wells and add 100 µL of the medium containing various

concentrations of 3-Octyn-2-one. Include a vehicle control (DMSO) and a positive control (a

known cytotoxic agent).

Incubate the plate for 48 or 72 hours.

Add 10 µL of MTT solution to each well and incubate for 4 hours.

Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.
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Calculate the cell viability as a percentage of the vehicle control and determine the IC₅₀

value.

Hypothetical Biological Signaling Pathway
α,β-Unsaturated carbonyl compounds, including acetylenic ketones, are known electrophiles

that can react with biological nucleophiles via a Michael addition reaction.[6][7][8][9] A primary

target for such compounds in a cellular context is the tripeptide glutathione (GSH), a key

antioxidant. Depletion of cellular GSH can lead to an increase in reactive oxygen species

(ROS) and induce oxidative stress, which in turn can trigger various downstream signaling

pathways, including apoptosis.

Visualization of a Hypothetical Signaling Pathway:

Cellular Environment

3-Octyn-2-one

GSH-Adduct

Michael Addition

Glutathione (GSH)

Increased ROS

GSH Depletion

Oxidative Stress

Apoptosis
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Click to download full resolution via product page

Hypothetical pathway of 3-Octyn-2-one induced cytotoxicity.

Disclaimer: The biological signaling pathway presented is hypothetical and based on the known

reactivity of the α,β-unsaturated carbonyl functional group. Specific experimental validation for

3-Octyn-2-one is required to confirm this mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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